Cas no 724708-06-9 (4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone)

• Product Name: 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
• CAS No: 724708-06-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 880217
• PubChem ID: 11436753
• Update Time: 2025-10-21

4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one
• 4'-CHLORO-3-(1,3-DIOXAN-2-YL)PROPIOPHENONE
• DTXSID90465866
• MFCD02261796
• SCHEMBL21747244
• 724708-06-9
• AKOS016023314
• 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone

• MDL： MFCD02261796
• Inchi： 1S/C13H15ClO3/c14-11-4-2-10(3-5-11)12(15)6-7-13-16-8-1-9-17-13/h2-5,13H,1,6-9H2
• InChI Key： SGRWPTAGNDXCNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1OCCCO1)=O

Computed Properties

• Exact Mass: 254.07100
• Monoisotopic Mass: 254.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 383.909°C at 760 mmHg
• Flash Point: 157.498°C
• Refractive Index: 1.524
• PSA: 35.53000
• LogP: 3.06590

Additional information on 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone

Recent Advances in the Study of 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone (CAS: 724708-06-9)

4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone (CAS: 724708-06-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of various pharmacologically active molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone, emphasizing its role as a precursor in the development of novel antiviral agents. The study demonstrated that the compound's unique structural features, including the dioxane ring and chloro-substituted phenyl group, contribute to its reactivity and versatility in organic synthesis. The authors also reported improved yield and purity through optimized reaction conditions, which could facilitate its large-scale production for pharmaceutical applications.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone was investigated for its potential as a scaffold for designing kinase inhibitors. The study revealed that derivatives of this compound exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. Molecular docking studies further supported the compound's ability to interact with key residues in the kinase active site, suggesting its potential as a lead compound for anticancer drug development.

Beyond its applications in drug discovery, recent research has also explored the compound's physicochemical properties. A 2024 study in the Journal of Pharmaceutical Sciences characterized the solubility, stability, and crystallinity of 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone under various conditions. The findings indicated that the compound exhibits good thermal stability and moderate solubility in common organic solvents, which could inform formulation strategies for future drug products.

In conclusion, 4'-Chloro-3-(1,3-dioxan-2-yl)propiophenone (CAS: 724708-06-9) continues to attract attention as a valuable chemical entity in pharmaceutical research. Its dual role as a synthetic intermediate and potential bioactive scaffold positions it as a compound of interest for multiple therapeutic areas. Future research directions may include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in combination therapies.